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Compound of Interest

Compound Name:
3-fluoro-N,N-dimethylpyridin-2-

amine

CAS No.: 1344046-14-5

Cat. No.: B1409279

Get Quote

The introduction of fluorine into organic molecules is a cornerstone of modern medicinal

chemistry. The unique properties of the fluorine atom—high electronegativity, small steric

footprint, and the ability to form strong carbon-fluorine bonds—can profoundly modulate the

pharmacokinetic and pharmacodynamic properties of a drug candidate. These modulations

include enhanced metabolic stability, increased binding affinity, and improved membrane

permeability.

The pyridine scaffold is another privileged structure in drug discovery, present in numerous

FDA-approved therapeutic agents.[1] The combination of these two motifs in molecules like 3-
fluoro-N,N-dimethylpyridin-2-amine creates a versatile building block for constructing

complex molecular architectures with desirable biological activities. This guide focuses on the

2-amino-3-fluoropyridine substitution pattern, a key synthon for accessing novel chemical

space.

Physicochemical Properties and Identification

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1409279#bc-rfq
https://www.dovepress.com/the-expanding-role-of-pyridine-and-dihydropyridine-scaffolds-in-drug-d-peer-reviewed-fulltext-article-DDDT
https://www.benchchem.com/product/b1409279/docs?utm_src=pdf-body#introduction-the-strategic-value-of-fluorinated-pyridines
https://www.benchchem.com/product/b1409279/docs?utm_src=pdf-body#introduction-the-strategic-value-of-fluorinated-pyridines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1409279?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A definitive CAS (Chemical Abstracts Service) number for 3-fluoro-N,N-dimethylpyridin-2-
amine is not readily found in major chemical databases. This is not uncommon for novel or

less-commercialized isomers. However, we can infer its properties based on its structure and

data from near-isomers like 2-Fluoro-N,N-dimethylpyridin-4-amine (CAS: 849937-80-0).[2][3][4]

Property Inferred/Calculated Value Source/Rationale

Molecular Formula C₇H₉FN₂ Based on chemical structure

Molecular Weight 140.16 g/mol
Calculated from atomic

weights[4]

Appearance
Likely a liquid or low-melting

solid
Inferred from related isomers

Purity
>97% (Typical for research

grade)

Industry standard for building

blocks[2][4]

Solubility

Soluble in common organic

solvents (DCM, THF,

Methanol)

Based on general properties of

similar amines

Boiling Point Estimated 180-210 °C
Extrapolated from related

aminopyridines

CAS Number Not Assigned/Not Found Extensive database search

Synthesis Strategies and Mechanistic
Considerations
The synthesis of meta-fluorinated pyridines presents a significant challenge due to the

electron-rich nature of the pyridine ring, which disfavors nucleophilic aromatic substitution

(SNAr) at the 3-position.[5] However, several strategies can be envisioned for the synthesis of

3-fluoro-N,N-dimethylpyridin-2-amine.

Pathway A: Direct Fluorination via Diazotization (Balz-
Schiemann Reaction)
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A classical approach for introducing fluorine into an aromatic ring is the Balz-Schiemann

reaction, which involves the diazotization of an amino group followed by thermal decomposition

of the resulting diazonium tetrafluoroborate salt.

Workflow for Synthesis via Diazotization:

3-Amino-N,N-dimethylpyridin-2-amine Diazotization
(NaNO₂, HBF₄, 0°C)

1. Pyridin-2-yldiazonium
Tetrafluoroborate

2. Thermal Decomposition
(Heat, Δ)

3. 3-fluoro-N,N-dimethylpyridin-2-amine4.

3-Bromo-2-(dimethylamino)pyridine
N-oxide

Nucleophilic Fluorination
(e.g., TBAF, DMSO)

1. Fluoride Substitution 3-Fluoro-2-(dimethylamino)pyridine
N-oxide

2. Formation Reduction of N-oxide
(e.g., PCl₃ or H₂/Pd)

3. Deoxygenation 3-fluoro-N,N-dimethylpyridin-2-amine4. Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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